Cas no 1337882-43-5 (thieno[2,3-d]pyrimidine-6-carboxylic acid)

• Product Name: thieno[2,3-d]pyrimidine-6-carboxylic acid
• CAS No: 1337882-43-5
• MF: C₇H₄N₂O₂S
• MW: 180.183859825134
• CID: 4585257
• PubChem ID: 57445646
• Update Time: 2024-11-02

thieno[2,3-d]pyrimidine-6-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 3-d]pyriMidine-6-carboxylic acid
• thieno[2,3-d]pyriMidine-6-carboxylic acid
• DTXSID501271079
• MFCD22032366
• CS-0046689
• D72860
• thieno[2,3-d]pyrimidine-6-carboxylic
• thieno[2,3-d]pyrimidine-6-carboxylicacid
• thieno[2,?3-?d]?pyrimidine-?6-?carboxylic acid
• SCHEMBL4908387
• 1337882-43-5
• thieno[2,3-d]pyrimidine-6-carboxylic acid

• Inchi： 1S/C7H4N2O2S/c10-7(11)5-1-4-2-8-3-9-6(4)12-5/h1-3H,(H,10,11)
• InChI Key： HACJQZHGTLOKSH-UHFFFAOYSA-N
• SMILES： C1=NC=C2C=C(C(O)=O)SC2=N1

Computed Properties

• Exact Mass: 179.99934855g/mol
• Monoisotopic Mass: 179.99934855g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 200
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 91.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Thienopyrimidines